5-(Chloromethyl)-4-methyl-1,3-thiazole hydrochloride
Overview
Description
5-(Chloromethyl)-4-methyl-1,3-thiazole hydrochloride, commonly known as CMCT, is a chloromethylated thiazole derivative that has been widely used in scientific research. It is a small molecule that has been used in chemical synthesis, drug discovery, and medicinal chemistry. CMCT is a versatile compound that has been used in various fields such as organic synthesis, catalysis, and drug design. It is also a useful tool for studying the mechanism of action of drugs and the structure-activity relationships of molecules.
Scientific Research Applications
Synthetic Applications in Heterocyclic Chemistry
A significant application of "5-(Chloromethyl)-4-methyl-1,3-thiazole hydrochloride" is in the synthesis of various heterocyclic compounds. For instance, reactions with thiosemicarbazides and aromatic aldehyde thiosemicarbazones can lead to derivatives of 5-amino-2-hydrazino-1,3-thiazole, which are precursors for substituted 3-amino-2-thiohydantoins (Balya et al., 2008). Such reactions showcase the versatility of thiazole derivatives in constructing complex nitrogen-containing heterocycles, which are of interest due to their pharmacological properties.
Antifungal and Antimicrobial Agents
The compound has found use in the development of antifungal and antimicrobial agents. For example, certain 5-substituted-3-(trichloromethyl)-1,2,4-thiadiazoles, synthesized through nucleophilic displacement reactions involving chloromethyl thiazole derivatives, have been evaluated as soil fungicides (Narayanan et al., 1966). These compounds demonstrate the potential of chloromethyl thiazole derivatives in creating effective biocides.
Organic Synthesis and Material Science
In material science and organic synthesis, "5-(Chloromethyl)-4-methyl-1,3-thiazole hydrochloride" serves as a building block for various organic compounds and polymers with potential electronic and photovoltaic applications. The preparation of 3,5-disubstituted 1,2,4-thiadiazoles by oxidative dimerization of thioamides showcases the adaptability of chloromethyl thiazole derivatives in synthesizing materials with desirable electronic properties (Takikawa et al., 1985).
Anticancer Research
Emerging research has explored the anticancer potential of compounds synthesized from "5-(Chloromethyl)-4-methyl-1,3-thiazole hydrochloride." A notable study involves the synthesis of novel thiazole and 1,3,4-thiadiazole derivatives incorporating the thiazole moiety, which were evaluated as potent anticancer agents. Such compounds have shown promising activity against hepatocellular carcinoma cell lines, highlighting the therapeutic potential of thiazole derivatives (Gomha et al., 2017).
properties
IUPAC Name |
5-(chloromethyl)-4-methyl-1,3-thiazole;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6ClNS.ClH/c1-4-5(2-6)8-3-7-4;/h3H,2H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JFMVEOHSNMMSSZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=N1)CCl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7Cl2NS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Chloromethyl)-4-methyl-1,3-thiazole hydrochloride | |
CAS RN |
1301739-54-7 |
Source
|
| Record name | Thiazole, 5-(chloromethyl)-4-methyl-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1301739-54-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-(chloromethyl)-4-methyl-1,3-thiazole hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[(Propan-2-yl)(2,2,2-trifluoroethyl)amino]propan-1-ol](/img/structure/B1526857.png)
![3-chloro-4-[2-(1H-imidazol-1-yl)ethoxy]benzaldehyde](/img/structure/B1526859.png)
![3-[4-(Aminomethyl)phenyl]-tetrahydropyrimidin-2(1H)-one](/img/structure/B1526864.png)
